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Compound of Interest

Compound Name: 3,5-Diethyloctane

CAS No.: 62183-93-1

Cat. No.: B14561832

Get Quote

Introduction

3,5-Diethyloctane is a branched alkane with the molecular formula C12H26. As a saturated

hydrocarbon, it finds applications in lubricant formulations, as a nonpolar solvent, and as a

reference compound in analytical chemistry. The synthesis of specifically branched alkanes like

3,5-diethyloctane is of interest to researchers in organic synthesis and materials science for

structure-property relationship studies. This technical guide provides a comprehensive

overview of plausible synthetic routes to 3,5-diethyloctane from readily available starting

materials, focusing on the Grignard reaction and the Wurtz coupling. Detailed, albeit

theoretical, experimental protocols are presented, along with data summaries and visual

representations of the synthetic pathways.

Physicochemical Properties of 3,5-Diethyloctane
A summary of the known physical properties of 3,5-diethyloctane is presented in Table 1.

Spectroscopic data for this specific isomer is not widely available in public databases;

therefore, expected NMR and mass spectrometry characteristics are derived from its structure

and data for analogous compounds.
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Table 1: Physicochemical and Spectroscopic Data of 3,5-Diethyloctane
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Property Value

Molecular Formula C12H26

Molecular Weight 170.34 g/mol

CAS Number 62183-93-1

Boiling Point 197 °C (estimated)[1]

Melting Point -50.8 °C (estimated)[1]

Density 0.7617 g/cm³ (estimated)[1]

Refractive Index 1.4263 (estimated)[1]

Expected ¹H NMR (CDCl₃)

δ (ppm) Signal

~0.9 t, 12H (4 x -CH₂CH₃)

~1.2-1.4 m, 12H (overlapping -CH₂- and -CH-)

Expected ¹³C NMR (CDCl₃)

δ (ppm) Assignment

~14 -CH₂CH₃

~25 -CH₂CH₃

~30-40 other -CH₂- and -CH-

Expected Mass Spectrum (EI)

m/z Fragment

170 [M]⁺

141 [M - C₂H₅]⁺

113 [M - C₄H₉]⁺

85 [C₆H₁₃]⁺

57 [C₄H₉]⁺ (base peak)
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Synthetic Strategies
Two primary retrosynthetic disconnections for 3,5-diethyloctane are considered: a Grignard-

based approach and a Wurtz coupling reaction.

Method 1: Grignard Synthesis and Reduction
This versatile two-stage approach involves the construction of a tertiary alcohol with the desired

carbon skeleton via a Grignard reaction, followed by the reduction of the hydroxyl group to yield

the target alkane.

Reaction Scheme:

Stage 1: Grignard Reaction

Stage 2: Reduction

Propylmagnesium bromide
5-Ethyl-4-propyl-octan-4-ol1. Diethyl ether

5-Ethyl-4-octanone

2. H₃O⁺

5-Ethyl-4-propyl-octan-4-ol 3,5-Diethyloctane
Triethylsilane, TFA, CH₂Cl₂

3-Bromohexane

3,5-Diethyloctane

Anhydrous diethyl ether, Reflux

Sodium metal

Sodium bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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